2-chloro-1-(octahydro-2H-1,4-benzoxazin-4-yl)ethan-1-one

• IUPAC Name: 1-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]oxazin-4-yl)-2-chloroethanone
• InChI: InChI=1S/C10H16ClNO2/c11-7-10(13)12-5-6-14-9-4-2-1-3-8(9)12/h8-9H,1-7H2
• InChI Key: UVKJCEYCJSFAEU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2C(C1)N(CCO2)C(=O)CCl
• Molecular Formula: C10H16ClNO2
• Molecular Weight: 217.69 g/mol

Description

2-Chloro-1-(octahydro-2H-1,4-benzoxazin-4-yl)ethan-1-one, also known as Chloroxazone, is a chlorinated derivative of the benzoxazinone family of compounds. It is a synthetic compound that has been used for a variety of scientific and medical applications. It is a versatile compound that has been used in a variety of applications, including drug development and laboratory research.

Scientific Research Applications

2-chloro-1-(octahydro-2H-1,4-benzoxazin-4-yl)ethan-1-one has been used in a variety of scientific research applications. It has been used as a reagent for the synthesis of a variety of compounds, including benzoxazinones and their derivatives. It has also been used as a tool for the study of the biological activity of benzoxazinones and their derivatives. In addition, 2-chloro-1-(octahydro-2H-1,4-benzoxazin-4-yl)ethan-1-one has been used as a tool for the study of the structure-activity relationships of benzoxazinones.

Mechanism of Action

The mechanism of action of 2-chloro-1-(octahydro-2H-1,4-benzoxazin-4-yl)ethan-1-one is not fully understood. However, it is believed that it acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the production of prostaglandins, which are important signaling molecules in inflammation and pain pathways. By inhibiting COX-2, 2-chloro-1-(octahydro-2H-1,4-benzoxazin-4-yl)ethan-1-one can reduce inflammation and pain.
Biochemical and Physiological Effects
2-chloro-1-(octahydro-2H-1,4-benzoxazin-4-yl)ethan-1-one has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins, which can reduce inflammation and pain. It has also been shown to inhibit the production of nitric oxide, which can reduce inflammation and oxidative stress. In addition, it has been shown to reduce the production of cytokines, which can reduce inflammation and immune system activity.

Advantages and Limitations for Lab Experiments

2-chloro-1-(octahydro-2H-1,4-benzoxazin-4-yl)ethan-1-one has a number of advantages and limitations for use in laboratory experiments. One advantage of 2-chloro-1-(octahydro-2H-1,4-benzoxazin-4-yl)ethan-1-one is that it is relatively easy to synthesize and is relatively stable in solution. Additionally, its mechanism of action is well understood, making it a useful tool for studying the effects of benzoxazinones and their derivatives. However, 2-chloro-1-(octahydro-2H-1,4-benzoxazin-4-yl)ethan-1-one is a synthetic compound and is not found in nature, which limits its use in some applications.

Future Directions

The potential future directions for 2-chloro-1-(octahydro-2H-1,4-benzoxazin-4-yl)ethan-1-one are numerous. One potential direction is the use of 2-chloro-1-(octahydro-2H-1,4-benzoxazin-4-yl)ethan-1-one in drug development. 2-chloro-1-(octahydro-2H-1,4-benzoxazin-4-yl)ethan-1-one has been shown to inhibit the production of prostaglandins, which can be useful in the development of drugs for the treatment of inflammation and pain. Additionally, 2-chloro-1-(octahydro-2H-1,4-benzoxazin-4-yl)ethan-1-one could be used in the development of drugs for the treatment of oxidative stress and immune system disorders. Finally, 2-chloro-1-(octahydro-2H-1,4-benzoxazin-4-yl)ethan-1-one could be used as a tool for the study of the structure-activity relationships of benzoxazinones and their derivatives.

Synthesis Methods

2-chloro-1-(octahydro-2H-1,4-benzoxazin-4-yl)ethan-1-one can be synthesized through a variety of methods, including the reaction of 2-chlorobenzoyl chloride with octahydro-2H-1,4-benzoxazin-4-one in the presence of pyridine. This reaction results in the formation of the desired product, chloroxazone. The reaction can be carried out in a variety of solvents, such as dichloromethane, and can be catalyzed with a variety of catalysts, such as zinc chloride. The reaction is typically carried out at room temperature and has a yield of approximately 80%.